Cas no 685103-98-4 (4-isoquinolineboronic acid pinacol ester)

4-isoquinolineboronic acid pinacol ester structure

685103-98-4 structure

Product Name:4-isoquinolineboronic acid pinacol ester

CAS No:685103-98-4

MF:C₁₅H₁₈BNO₂

MW:255.119924068451

MDL:MFCD05663891

CID:68629

PubChem ID:2760594

Update Time:2025-04-18

4-isoquinolineboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
- 4-Isoquinolineboronic acid pinacol ester
- Isoquinoline-4-boronic acid pinacol ester
- 2-(4-Isoquinolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Isoquinoline-4-boronic Acid Pinacol Ester
- ISOQUINOLINE-4-BORONIC ACID, PINACOL ESTER
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline
- 4-Isoquinolineboronicacidpinacolester
- PubChem23522
- LOMKRPABAXIQJL-UHFFFAOYSA-N
- BM225
- KM1208
- AB22037
- TRA0050495
- 685103-98-4
- SCHEMBL190392
- FT-0644845
- 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
- I0739
- Z1336745142
- CS-W012579
- DS-13536
- J-513435
- AM20061439
- DTXSID80375248
- EN300-212570
- ISOQUINOLIN-4-YLBORONIC ACID PINACOL ESTER
- MFCD05663891
- AKOS016001353
- 4-Isoquinolineboronic acid pinacol ester, 96%
- A9117
- SY006473
- 4-isoquinolineboronic acid pinacol ester
- MDL： MFCD05663891
- Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-10-17-9-11-7-5-6-8-12(11)13/h5-10H,1-4H3
- InChI Key： LOMKRPABAXIQJL-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC=C3C=CC=CC=23)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 255.14300
Monoisotopic Mass: 255.143
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 31.4

Experimental Properties

Density: 1.1
Melting Point: 99.0 to 103.0 deg-C
Boiling Point: 397.5°C at 760 mmHg
Flash Point: 194.2°C
Refractive Index: 1.558
PSA: 31.35000
LogP: 2.53400

4-isoquinolineboronic acid pinacol ester Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36

4-isoquinolineboronic acid pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-isoquinolineboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	021634-250mg	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline	685103-98-4	95%	250mg	￡21.00	2022-02-28
Fluorochem	021634-1g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline	685103-98-4	95%	1g	￡36.00	2022-02-28
Fluorochem	021634-5g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline	685103-98-4	95%	5g	￡142.00	2022-02-28
Fluorochem	021634-10g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline	685103-98-4	95%	10g	￡227.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T136010-1g	4-isoquinolineboronic acid pinacol ester	685103-98-4	≥97.0%(GC)	1g	¥280.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T136010-250mg	4-isoquinolineboronic acid pinacol ester	685103-98-4	≥97.0%(GC)	250mg	¥111.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T136010-5g	4-isoquinolineboronic acid pinacol ester	685103-98-4	≥97.0%(GC)	5g	¥1042.90	2023-08-31
Chemenu	CM135663-5g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	685103-98-4	96%	5g	$179	2021-08-05
Chemenu	CM135663-10g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	685103-98-4	96%	10g	$286	2021-08-05
Chemenu	CM135663-25g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	685103-98-4	96%	25g	$546	2021-08-05

4-isoquinolineboronic acid pinacol ester Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:685103-98-4)4-isoquinolineboronic acid pinacol ester

Order Number:A9117

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:42

Price ($):151.0/520.0

Email:sales@amadischem.com

Product Official Link

4-isoquinolineboronic acid pinacol ester Related Literature

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2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

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